1-(cyclohexylmethyl)-N-(3-fluoro-4-methoxybenzyl)-3-piperidinamine

• IUPAC Name: 1-(cyclohexylmethyl)-N-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C20H31FN2O/c1-24-20-10-9-17(12-19(20)21)13-22-18-8-5-11-23(15-18)14-16-6-3-2-4-7-16/h9-10,12,16,18,22H,2-8,11,13-15H2,1H3
• InChI Key: MTTNCEAOECIPGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC2CCCN(C2)CC3CCCCC3)F
• Molecular Formula: C20H31FN2O
• Molecular Weight: 334.5 g/mol

Description

1-(cyclohexylmethyl)-N-(3-fluoro-4-methoxybenzyl)-3-piperidinamine is a chemical compound that is commonly known as CFMP. It is a synthetic compound that belongs to the class of piperidine derivatives and has been extensively researched for its potential use in the treatment of various medical conditions. In

Mechanism of Action

The exact mechanism of action of CFMP is not fully understood, but it is believed to act as a selective serotonin and norepinephrine reuptake inhibitor (SNRI). This means that it increases the levels of serotonin and norepinephrine in the brain, which can help to improve mood and reduce pain. CFMP has also been found to have an affinity for the μ-opioid receptor, which may contribute to its analgesic properties.
Biochemical and Physiological Effects:
CFMP has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can improve mood and reduce pain. CFMP has also been found to have anti-inflammatory properties, which may help to reduce inflammation in the body. Additionally, CFMP has been found to have a low potential for abuse and addiction, which makes it an attractive option for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

CFMP has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities and standardized for use in experiments. CFMP has also been extensively studied, which means that there is a large body of research available on its properties and potential uses. However, there are also some limitations to using CFMP in lab experiments. It is a relatively new compound, which means that there may be some unknown side effects or interactions with other drugs. Additionally, CFMP has not yet been approved for use in humans, which means that it cannot be used in clinical trials.

Future Directions

There are several future directions for research on CFMP. One area of research is the potential use of CFMP in the treatment of chronic pain. CFMP has been found to have potent analgesic properties, and further research could help to determine its efficacy and safety for use in humans. Another area of research is the potential use of CFMP in the treatment of depression and anxiety disorders. CFMP has been found to have an affinity for the μ-opioid receptor, which may contribute to its antidepressant properties. Finally, further research could help to determine the safety and efficacy of CFMP for use in inflammatory conditions such as arthritis.

Synthesis Methods

The synthesis of CFMP involves the reaction of 1-(cyclohexylmethyl)piperidine with 3-fluoro-4-methoxybenzyl chloride in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure CFMP. This synthesis method has been extensively studied and optimized, and it has been found to be a reliable and efficient method for producing CFMP.

Scientific Research Applications

CFMP has been extensively studied for its potential use in the treatment of various medical conditions. It has been found to have potent analgesic properties and has been investigated for its potential use in the treatment of chronic pain. CFMP has also been studied for its potential use in the treatment of depression and anxiety disorders. Additionally, CFMP has been found to have anti-inflammatory properties and has been investigated for its potential use in the treatment of inflammatory conditions such as arthritis.